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Compound of Interest

Compound Name: CLIP (86-100)

Cat. No.: B15604645 Get Quote

For researchers, scientists, and drug development professionals, rigorous adherence to safety

protocols is paramount when handling chemical compounds. This guide provides critical safety

and logistical information for the handling of CLIP (86-100), a peptide fragment of the class II-

associated invariant chain peptide.[1][2][3] The following procedures are based on established

best practices for handling peptides in a laboratory setting to ensure personal safety and

maintain sample integrity.

CLIP (86-100) is typically a lyophilized, white to off-white solid.[2] While specific hazard

information is limited, it is essential to handle it with care, assuming it may have biological

activity.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is crucial to minimize exposure and ensure

laboratory safety when handling CLIP (86-100). The following table summarizes the

recommended PPE.
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PPE Category Item Specifications & Use

Eye and Face Protection Safety Goggles

Required to protect against

dust particles and splashes.

Must conform to EN 166 (EU)

or NIOSH (US) standards.[4]

Face Shield

Recommended in addition to

safety goggles when there is a

significant splash hazard, such

as during reconstitution of

larger quantities.[5]

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

incidental contact.[5] Gloves

must be inspected before use

and should be changed

immediately after any contact

with the peptide.[4][5]

Body Protection Laboratory Coat

A standard lab coat is required

to protect skin and clothing

from potential contamination.

[5][6]

Respiratory Protection Respirator/Dust Mask

Recommended when weighing

and handling larger quantities

of the lyophilized peptide to

prevent inhalation of dust

particles.[4][5] A full-face

respirator may be necessary if

exposure limits are exceeded

or irritation is experienced.[4]

General Laboratory Attire
Long Pants and Closed-Toe

Shoes

Minimum attire for working in a

laboratory where hazardous

materials are present.[5]
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Proper handling procedures are critical for both safety and maintaining the integrity of CLIP
(86-100).

Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the lyophilized powder.[4][6]

Ensure all required PPE is worn correctly.

Allow the sealed container of the lyophilized peptide to warm to room temperature in a

desiccator before opening. This prevents moisture absorption, as peptides can be

hygroscopic.[7]

Weighing and Reconstitution:

Weigh the lyophilized powder quickly in a controlled environment to minimize exposure to

air and moisture.

For reconstitution, use a sterile, appropriate solvent. The choice of solvent will depend on

the experimental requirements and the peptide's solubility.

When adding the solvent, do so slowly and gently swirl or vortex to dissolve the peptide.

Avoid vigorous shaking, which can cause denaturation.

Use in Experiments:

Handle solutions containing CLIP (86-100) with the same level of precaution as the

lyophilized powder.

Avoid direct contact with skin and eyes.[4]

Storage and Disposal Plan
Storage:

Lyophilized Peptide: Store the container tightly closed in a dry, cool, and well-ventilated place

at -20°C for long-term storage.[4][8][9] Protect from light and moisture.[7][9]
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Peptide in Solution: Once reconstituted, it is recommended to use the solution immediately. If

storage is necessary, create single-use aliquots to avoid repeated freeze-thaw cycles, which

can degrade the peptide.[7] Store aliquots at -20°C or lower.[7]

Disposal:

Dispose of unused CLIP (86-100) and any contaminated materials (e.g., gloves, pipette tips)

in accordance with local, state, and federal regulations for chemical waste.[4]

Do not let the chemical enter drains.[4] Adhered or collected material should be promptly

disposed of in suitable and closed containers.[4]

Experimental Workflow
The following diagram illustrates the standard workflow for handling CLIP (86-100) from receipt

to disposal.
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Caption: Workflow for Safe Handling of CLIP (86-100).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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